Cas no 91719-97-0 (6-[(Cyanomethyl)sulfanyl]-9-pentofuranosyl-9H-purine)

• Product name: 6-[(Cyanomethyl)sulfanyl]-9-pentofuranosyl-9H-purine
• CAS No: 91719-97-0
• MF: C₁₂H₁₃N₅O₄S
• MW: 323.327720403671
• CID: 997008
• PubChem ID: 236840

6-[(Cyanomethyl)sulfanyl]-9-pentofuranosyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• NSC39848
• NSC-39848
• 6-[(Cyanomethyl)sulfanyl]-9-pentofuranosyl-9H-purine
• 91719-97-0
• DTXSID30919550

• Inchi： InChI=1S/C12H13N5O4S/c13-1-2-22-11-7-10(14-4-15-11)17(5-16-7)12-9(20)8(19)6(3-18)21-12/h4-6,8-9,12,18-20H,2-3H2
• InChI Key： KJOWTVDJUCEMNI-UHFFFAOYSA-N
• SMILES： C1=NC2=C(C(=N1)SCC#N)N=CN2C3C(C(C(O3)CO)O)O

Computed Properties

• Exact Mass: 323.069
• Monoisotopic Mass: 323.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 163Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 697.8°Cat760mmHg
• Flash Point: 375.8°C
• Refractive Index: 1.833
• PSA: 162.61000
• LogP: -0.94652